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Abstract
This technical guide provides an in-depth overview of the discovery, history, and key

characteristics of the radioisotope Tellurium-132 (¹³²Te). It is intended for researchers,

scientists, and professionals in drug development who require a thorough understanding of this

significant fission product. The guide details its radioactive decay properties, production

methods, and the experimental protocols for its separation and purification. All quantitative data

is presented in structured tables for clarity and comparative analysis. Furthermore, this

document includes graphical representations of the decay pathway of Tellurium-132 and a

typical experimental workflow for its isolation, rendered using the DOT language for precise

visualization of the underlying processes.

Introduction
Tellurium-132 is a significant radionuclide, primarily known as a fission product of uranium and

plutonium. With a half-life of approximately 3.2 days, it is a key contributor to radioactivity in the

initial period following a nuclear fission event. Its decay product, Iodine-132 (¹³²I), is a short-

lived gamma emitter with applications in medical diagnostics. A comprehensive understanding

of the discovery, properties, and handling of Tellurium-132 is crucial for various fields,

including nuclear medicine, radiochemistry, and nuclear forensics.
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The element Tellurium was first identified in 1782 by Franz Joseph Müller von Reichenstein and

was named in 1798 by Martin Heinrich Klaproth, who isolated it.[1][2] The discovery of its

various isotopes, however, unfolded much later with the advent of nuclear physics and

radiochemistry.

The specific isotope, Tellurium-132, was first identified in 1948.[3] Its discovery is situated in

the post-World War II era, a period of intense research into the products of nuclear fission,

largely spurred by the activities of the Manhattan Project.[4] The work of Otto Hahn and Fritz

Strassmann in the late 1930s, which led to the discovery of nuclear fission, laid the groundwork

for the identification of numerous fission products, including isotopes of tellurium.[5][6] While

Hahn and Strassmann are credited with the discovery of fission through the identification of

barium isotopes as fission products, the specific identification of Tellurium-132 as a fission

product occurred in the subsequent years of detailed radiochemical analysis of irradiated

uranium.[6][7]

The historical methods for identifying new radioisotopes in this period typically involved the

chemical separation of elements from a complex mixture of fission products, followed by the

characterization of their radioactive emissions to determine their half-lives and decay energies.

[8]

Quantitative Data
The following tables summarize the key physical and nuclear properties of Tellurium-132.

Table 1: Physical and Nuclear Properties of Tellurium-
132
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Property Value Reference

Atomic Number (Z) 52 [3]

Mass Number (A) 132 [3]

Neutron Number (N) 80 [3]

Isotopic Mass 131.908547(4) u [3]

Mass Excess -85.18792 MeV [3]

Binding Energy 1109.91976055 MeV [3]

Spin and Parity 0+ [3]

Year of Discovery 1948 [3]

Table 2: Radioactive Decay Properties of Tellurium-132
Property Value Reference

Half-life (T½) 3.204 ± 0.013 days [3]

Decay Mode β⁻ (Beta minus) [3]

Daughter Isotope ¹³²I (Iodine-132) [3]

Decay Energy (Q) 0.515 ± 0.003 MeV [3]

Beta Decay Energy (Eβ, max) 0.493 ± 0.004 MeV [3]

Parent Nuclides
¹³²Sb, ²⁵²Cf (spontaneous

fission)
[3]

Table 3: Gamma Ray Emissions from Tellurium-132
Decay
Note: Gamma rays are emitted from the decay of the daughter nuclide, Iodine-132.
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Energy (keV) Intensity (%)

49.72 17.0

111.76 1.98

116.30 2.23

228.16 100

Table 4: Cumulative Fission Yield of Tellurium-132
Fissioning Nuclide Neutron Energy Fission Yield (%)

²³⁵U Thermal (0.0253 eV) 4.283

²³⁵U Fast (1.0 MeV) 4.564

²³⁸U Fast (1.0 MeV) 5.145

²³⁹Pu Thermal (0.0253 eV) 5.202

²³⁹Pu Fast (1.0 MeV) 5.090

Experimental Protocols
The isolation of Tellurium-132 is a critical step in its study and application. As a fission product,

it is typically found in a complex mixture of other radioactive isotopes. The following sections

detail the methodologies for its separation.

Separation of Tellurium-132 from Fission Products
A common source of Tellurium-132 is the fission of Uranium-235 in a nuclear reactor. The

separation process involves isolating tellurium from other fission products.

Methodology: Precipitation and Ion-Exchange Chromatography

Dissolution of Target: The irradiated uranium target is dissolved in a suitable acid, such as

nitric acid.
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Initial Separation: An initial separation of tellurium can be achieved through precipitation.

Tellurium, along with other elements, can be precipitated from the acidic solution.

Ion-Exchange Chromatography: The dissolved precipitate is then passed through an anion-

exchange resin column (e.g., Dowex-1x8).

Adsorption: In a hydrochloric acid medium, tellurium forms anionic chloride complexes

which are adsorbed by the resin.

Elution: Interfering ions are washed from the column with specific eluents. Tellurium can

then be selectively eluted with a suitable reagent.

Separation of Iodine-132 from Tellurium-132 (¹³²Te/¹³²I
Generator)
The decay of Tellurium-132 produces its daughter isotope, Iodine-132. This parent-daughter

relationship is utilized to create a radionuclide generator system for producing short-lived ¹³²I for

medical use.

Methodology: Alumina Chromatography

Generator Column Preparation: A chromatography column is prepared with a stationary

phase of alumina (Al₂O₃).

Loading of Tellurium-132: A solution containing Tellurium-132 in the form of tellurite

(TeO₃²⁻) is passed through the alumina column. The tellurite ions are strongly adsorbed onto

the alumina.

Elution of Iodine-132: As Tellurium-132 decays to Iodine-132, the iodide ions (I⁻) can be

selectively eluted from the column using a dilute basic solution, such as a weak ammonia

solution. The tellurite remains bound to the alumina. This process is often referred to as

"milking" the generator.

Mandatory Visualizations
Decay Pathway of Tellurium-132
The following diagram illustrates the decay chain originating from Tellurium-132.
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Caption: Decay chain of Tellurium-132 to stable Xenon-132.

Experimental Workflow for Tellurium-132 Separation
The diagram below outlines a typical experimental workflow for the separation and purification

of Tellurium-132 from irradiated uranium.
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Caption: Workflow for the production and separation of Tellurium-132.
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Conclusion
Tellurium-132 remains a radionuclide of significant interest due to its prevalence as a fission

product and its role as a generator for the medically relevant Iodine-132. Its discovery in the

mid-20th century was a direct result of the burgeoning field of radiochemistry and the intensive

study of nuclear fission. The methodologies developed for its separation and purification are

foundational techniques in radiochemical processing. This guide has provided a

comprehensive overview of the historical context, key quantitative data, and experimental

protocols associated with Tellurium-132, serving as a valuable resource for the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tellurium | Te (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

2. briandcolwell.com [briandcolwell.com]

3. Tellurium-132 - isotopic data and properties [chemlin.org]

4. Manhattan Project - Wikipedia [en.wikipedia.org]

5. Otto Hahn, Lise Meitner, and Fritz Strassmann | Science History Institute
[sciencehistory.org]

6. The Discovery of Fission [atomicarchive.com]

7. Discovery of nuclear fission - Wikipedia [en.wikipedia.org]

8. Segrè Identifies the First Artificial Element | Research Starters | EBSCO Research
[ebsco.com]

To cite this document: BenchChem. [Tellurium-132: A Comprehensive Technical Guide on its
Discovery and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232548#tellurium-132-discovery-and-history]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1232548?utm_src=pdf-body
https://www.benchchem.com/product/b1232548?utm_src=pdf-body
https://www.benchchem.com/product/b1232548?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/element/Tellurium
https://briandcolwell.com/a-history-of-tellurium/
https://www.chemlin.org/isotope/tellurium-132
https://en.wikipedia.org/wiki/Manhattan_Project
https://www.sciencehistory.org/education/scientific-biographies/otto-hahn-lise-meitner-and-fritz-strassmann/
https://www.sciencehistory.org/education/scientific-biographies/otto-hahn-lise-meitner-and-fritz-strassmann/
https://www.atomicarchive.com/history/manhattan-project/p1s4.html
https://en.wikipedia.org/wiki/Discovery_of_nuclear_fission
https://www.ebsco.com/research-starters/history/segre-identifies-first-artificial-element
https://www.ebsco.com/research-starters/history/segre-identifies-first-artificial-element
https://www.benchchem.com/product/b1232548#tellurium-132-discovery-and-history
https://www.benchchem.com/product/b1232548#tellurium-132-discovery-and-history
https://www.benchchem.com/product/b1232548#tellurium-132-discovery-and-history
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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